Cas no 93875-34-4 (9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one)

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one structure
93875-34-4 structure
Product Name:9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one
CAS No:93875-34-4
MF:C18H16O2
MW:264.318445205688
CID:1000262
PubChem ID:287827
Update Time:2025-04-20

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-6-phenyl-8,9-dihydrobenzo[7]annulen-7-one
    • NSC-147989
    • NSC147989
    • 9-methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one
    • 93875-34-4
    • DTXSID80302019
    • 9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one
    • Inchi: 1S/C18H16O2/c1-20-18-15-10-6-5-7-13(15)11-12-16(19)17(18)14-8-3-2-4-9-14/h2-10H,11-12H2,1H3
    • InChI Key: OBZCRFGVQDQCOQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C2C=CC=CC=2)C(CCC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 264.115029749g/mol
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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